10.1039/D3CC04870E | Time-resolved radioluminescence of the Cu(i) cluster Cu4I62−. Different responses to photo, X-ray, β-ray and α-particle excitation†

Time-resolved radioluminescence of the Cu(i) cluster Cu4I62−. Different responses to photo, X-ray, β-ray and α-particle excitation†

Chemical Communications Pub Date: 2023-11-03 DOI: 10.1039/D3CC04870E

Abstract

Time-resolved radioluminescence (TRRL) properties of the Cu(I) cluster Cu₄I₆²⁻ upon pulsed X-ray, β-ray or α-particle excitation are described. The longer (>2 μs) TRRL component displays exponential decay comparable to pulsed UV excitation; however, temporal behaviour at shorter times indicates that high local excited state density provides an alternative decay channel.

Time-resolved radioluminescence of the Cu(i) cluster Cu4I62−. Different responses to photo, X-ray, β-ray and α-particle excitation†

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Journal Name：Chemical Communications

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